![molecular formula C7H4ClNO4 B1359790 2-Chloro-6-nitrobenzoic acid CAS No. 5344-49-0](/img/structure/B1359790.png)
2-Chloro-6-nitrobenzoic acid
Overview
Description
2-Chloro-6-nitrobenzoic acid is a chemical compound that undergoes microwave-assisted, regioselective amination reaction with aliphatic and aromatic amines to yield N-substituted 5-nitroanthranilic acid derivatives .
Synthesis Analysis
The synthesis of this compound can be achieved by reacting 2-halo-6-nitrobenzoic acid with ammonia in an organic solvent under the function of a cuprous catalyst .Molecular Structure Analysis
The molecular formula of this compound is C7H4ClNO4. It has an average mass of 201.564 Da and a Monoisotopic mass of 200.982880 Da .Chemical Reactions Analysis
This compound undergoes microwave-assisted, regioselective amination reaction with aliphatic and aromatic amines to yield N-substituted 5-nitroanthranilic acid derivatives .Physical And Chemical Properties Analysis
This compound has a density of 1.6±0.1 g/cm3, a boiling point of 345.7±27.0 °C at 760 mmHg, and a flash point of 162.9±23.7 °C . It has a molar refractivity of 44.6±0.3 cm3, a polar surface area of 83 Å2, and a polarizability of 17.7±0.5 10-24 cm3 .Scientific Research Applications
Crystal Engineering and Structural Analysis
2-Chloro-4-nitrobenzoic acid, a compound related to 2-Chloro-6-nitrobenzoic acid, has been utilized in crystal engineering. It forms various molecular salts with pyridyl and benzoic acid derivatives, which are structurally characterized using spectroscopic, thermal, and X-ray diffraction techniques. The occurrence of weak halogen bonds in the presence of strong hydrogen bonds in these salts highlights the significance of halogen bonds in crystal stabilization (Oruganti et al., 2017).
Synthesis of Heterocyclic Scaffolds
4-Chloro-2-fluoro-5-nitrobenzoic acid, another related compound, serves as a multireactive building block in heterocyclic oriented synthesis (HOS). It aids in the preparation of various substituted nitrogenous heterocycles, which are crucial in drug discovery (Křupková et al., 2013).
Sulfhydryl Group Determination
5,5′-Dithiobis(2-nitrobenzoic acid), a derivative, is useful for determining sulfhydryl groups in biological materials. This compound reacts with blood to suggest the splitting of disulfide bonds by reduced heme (Ellman, 1959).
Pharmaceutical Co-crystal Synthesis
2-Chloro-4-nitrobenzoic acid has been used to create pharmaceutical co-crystals, like the one with nicotinamide. These co-crystals demonstrate higher thermal stability and stronger intermolecular interactions than the pure compounds, indicating their potential in pharmaceutical applications (Lemmerer et al., 2010).
Synthesis and Characterization of Ethanolamine Nitro/Chloronitrobenzoates
Ethanolamine nitro/chloronitrobenzoates, synthesized from 2-chloro-4-nitro/2-chloro-5-nitrobenzoic acids, have shown potential in the treatment of infectious diseases. Their lower toxicity compared to other compounds makes them promising candidates for pharmaceutical development (Crisan et al., 2017).
Mechanism of Action
Target of Action
It’s known that nitro compounds, such as 2-chloro-6-nitrobenzoic acid, are a very important class of nitrogen derivatives . The nitro group, −NO2, like the carboxylate anion, is a hybrid of two equivalent resonance structures .
Mode of Action
Nitro compounds can be prepared in a number of ways, including the direct substitution of hydrocarbons with nitric acid . This suggests that the compound may interact with its targets through a similar mechanism, leading to changes in the target molecules.
Result of Action
It’s known that nitro compounds can have a variety of effects, depending on their specific structures and the targets they interact with .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of this compound. For instance, the compound should be stored in a cool, dry, and well-ventilated place to maintain its stability . Additionally, exposure to dust, mist, gas, or vapors should be avoided, as these can affect the compound’s action .
Safety and Hazards
2-Chloro-6-nitrobenzoic acid is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It can cause skin irritation, serious eye irritation, and may cause respiratory irritation . It is advised to avoid dust formation, breathing mist, gas or vapors, and contact with skin and eyes .
Biochemical Analysis
Biochemical Properties
2-Chloro-6-nitrobenzoic acid plays a significant role in biochemical reactions, particularly in the context of enzyme interactions. It is known to interact with enzymes such as protoporphyrinogen oxidase, which is involved in the biosynthesis of chlorophylls and heme . The interaction of this compound with this enzyme can inhibit its activity, leading to the accumulation of protoporphyrinogen IX, which is then oxidized to protoporphyrin IX. This inhibition can be utilized in studying the enzyme’s function and regulation.
Cellular Effects
The effects of this compound on various cell types and cellular processes are profound. It has been observed to influence cell signaling pathways, gene expression, and cellular metabolism. For instance, the compound can cause oxidative stress in cells, leading to the activation of stress response pathways and changes in gene expression . Additionally, this compound can affect cellular metabolism by altering the activity of metabolic enzymes, thereby impacting the overall metabolic flux within the cell.
Molecular Mechanism
At the molecular level, this compound exerts its effects through several mechanisms. One of the primary mechanisms is the inhibition of enzyme activity by binding to the active site of the enzyme . This binding can prevent the enzyme from interacting with its natural substrate, thereby inhibiting its catalytic activity. Additionally, this compound can induce changes in gene expression by modulating transcription factors and other regulatory proteins, leading to altered cellular functions.
Temporal Effects in Laboratory Settings
The stability and degradation of this compound in laboratory settings are crucial for understanding its long-term effects on cellular function. Studies have shown that the compound is relatively stable under standard laboratory conditions, with a half-life of several days . Over extended periods, it can undergo degradation, leading to the formation of various by-products. These by-products can have different effects on cellular function, and their accumulation over time can influence the overall impact of this compound on cells.
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At low doses, the compound can have minimal effects on cellular function, while at higher doses, it can induce significant changes in cellular metabolism and gene expression . Toxic or adverse effects have been observed at very high doses, including oxidative stress, cellular damage, and apoptosis. These findings highlight the importance of dosage optimization in experimental studies involving this compound.
Metabolic Pathways
This compound is involved in several metabolic pathways, primarily those related to the degradation of aromatic compounds . It interacts with enzymes such as nitroreductases and dehydrogenases, which facilitate its conversion into various metabolites. These metabolic pathways are essential for the detoxification and elimination of this compound from the body, and any disruption in these pathways can lead to the accumulation of the compound and its metabolites, potentially causing toxic effects.
Transport and Distribution
The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins . These transporters facilitate the uptake of the compound into cells, where it can exert its biochemical effects. Additionally, binding proteins can influence the localization and accumulation of this compound within specific cellular compartments, thereby affecting its activity and function.
Subcellular Localization
The subcellular localization of this compound is critical for its activity and function. The compound is primarily localized in the cytoplasm, where it interacts with various enzymes and proteins . It can also be transported to other cellular compartments, such as the mitochondria and nucleus, where it can influence mitochondrial function and gene expression. The localization of this compound is regulated by specific targeting signals and post-translational modifications, which direct the compound to its appropriate cellular destinations.
Properties
IUPAC Name |
2-chloro-6-nitrobenzoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4ClNO4/c8-4-2-1-3-5(9(12)13)6(4)7(10)11/h1-3H,(H,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JYHOMEFOTKWQPN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)Cl)C(=O)O)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4ClNO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70201603 | |
Record name | 2-Chloro-6-nitrobenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70201603 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
201.56 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
5344-49-0 | |
Record name | 2-Chloro-6-nitrobenzoic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=5344-49-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Chloro-6-nitrobenzoic acid | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0005344490 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2-Chloro-6-nitrobenzoic acid | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=1123 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 2-Chloro-6-nitrobenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70201603 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-chloro-6-nitrobenzoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.023.898 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 2-CHLORO-6-NITROBENZOIC ACID | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/AUC5775J4R | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What is a common method for synthesizing 2-chloro-6-nitrobenzoic acid?
A1: this compound can be synthesized by oxidizing 2-chloro-6-nitrotoluene. This reaction utilizes nitric acid as the oxidizing agent in the presence of sulfuric acid and vanadium pentoxide under atmospheric pressure. []
Q2: How does the structure of this compound influence its crystal formation with other molecules?
A2: The presence of both carboxylic acid and nitro groups in this compound allows it to form strong hydrogen bonds with other molecules. Research has shown that it forms 1:1 hydrogen-bonded compounds with 4-methylquinoline, where the carboxylic acid group of this compound interacts with the nitrogen atom of 4-methylquinoline. The specific arrangement of chlorine and nitro groups on the benzene ring can influence the resulting crystal structure due to steric effects and electronic interactions. []
Q3: Can this compound be used as a starting material for other chemical syntheses?
A3: Yes, this compound can be used as a precursor for synthesizing other valuable compounds. For instance, it serves as a starting material in the synthesis of dicloxacillin, an important antibiotic drug. The process involves reacting this compound with cerium chloride in a specific mixture to obtain 2-amino-6-chlorobenzoic acid, a key intermediate in dicloxacillin synthesis. []
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.